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Compound of Interest

Compound Name: Pyrazinecarbonitrile

Cat. No.: B1219330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
pyrazinecarbonitrile, with a specific focus on its melting and boiling points. The information is
curated for professionals in research and development who require precise data and
methodologies for their work.

Core Physical Properties of Pyrazinecarbonitrile

Pyrazinecarbonitrile, also known as 2-cyanopyrazine, is a heterocyclic organic compound
with the chemical formula CsHsNs. It serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds, most notably pyrazinamide, an effective anti-tubercular drug. A
thorough understanding of its physical properties is essential for its handling, storage, and
application in synthetic chemistry.

Data Presentation: Melting and Boiling Points

The melting and boiling points of pyrazinecarbonitrile have been determined by various
sources. The data is summarized in the table below for easy comparison. It is important to note
that the boiling point can vary significantly with changes in pressure.
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Physical Property Value (°C) Pressure
Melting Point 18-20 N/A

20 N/A

21 N/A

Boiling Point 87 6 mmHg
198 Atmospheric

199 Atmospheric

References:[1][2][3][4]1[5][6][7][8]

Experimental Protocols

While specific experimental details for the determination of pyrazinecarbonitrile's physical
properties are not extensively published, the following are generalized, standard laboratory
protocols for determining melting and boiling points of organic compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a very narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of pyrazinecarbonitrile

Procedure:
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» Asmall amount of finely powdered pyrazinecarbonitrile is introduced into a capillary tube,
which is then tapped gently to pack the sample into the sealed end.

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a
thermometer.

e The sample is heated at a steady and slow rate, typically 1-2°C per minute, to ensure
thermal equilibrium between the sample, the heating block, and the thermometer.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded as
the end of the melting range.

For accurate results, the determination is typically repeated two to three times.
Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Apparatus:

« Distillation flask

e Condenser

¢ Receiving flask

e Thermometer

o Heating mantle or oil bath
» Boiling chips

Procedure:
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o A sample of pyrazinecarbonitrile is placed in the distillation flask, along with a few boiling
chips to ensure smooth boiling.

» The apparatus is assembled for simple or fractional distillation, with the thermometer bulb
positioned just below the side arm of the distillation flask to accurately measure the
temperature of the vapor.

o The flask is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer
bulb.

o The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the liquid at the given atmospheric pressure.

» For boiling point determination at reduced pressure, a vacuum pump is connected to the
system, and the pressure is monitored with a manometer.

Visualization of Physical States

The following diagram illustrates the relationship between the solid, liquid, and gaseous states
of pyrazinecarbonitrile as a function of temperature.

Solid State

(18-21°C)

Liquid State

Boiling Point

(~198-199°C at 1 atm)/c0ondensation

Gaseous State
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Phase transitions of Pyrazinecarbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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